3-(3,4-dimethoxyphenyl)-2-methyl-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C25H27NO6/c1-15-23(16-6-8-21(28-2)22(11-16)29-3)24(27)18-7-9-20-19(25(18)32-15)13-26(14-31-20)12-17-5-4-10-30-17/h6-9,11,17H,4-5,10,12-14H2,1-3H3
• InChI Key: UCLFBXFGFUSTAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C3=C(C=C2)OCN(C3)CC4CCCO4)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H27NO6
• Molecular Weight: 437.5 g/mol
• CAS No.: 929402-79-9

Description

3-(3,4-dimethoxyphenyl)-2-methyl-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C25H27NO6 and its molecular weight is 437.492. The purity is usually 95%.
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Scientific Research Applications

Thermally Curable Monomers and Polymers

Compounds bearing the chromeno[8,7-e][1,3]oxazin-4(8H)-one moiety have been investigated for their utility in creating new monomers and polymers with desirable properties. For example, Kiskan and Yagcı (2007) synthesized a monomer that combines benzoxazine and coumarin rings, exploring its photodimerization and thermal curing behavior. This research demonstrates the potential of such compounds in developing novel materials with specific thermal and optical properties, useful in coatings, adhesives, and other polymer-based applications (Kiskan & Yagcı, 2007).

Catalytic Hydrogenation and Chemical Transformations

Research on structurally related dihydro-oxazines has unveiled their utility in catalytic hydrogenation processes, leading to a variety of functionalized products. For instance, Sukhorukov et al. (2008) studied the hydrogenation of methyl 2-(5,6-dihydro-4H-1,2-oxazin-3-yl)acetates to produce dynamic mixtures of enamines and tetrahydro-2-furanamines. This work highlights the versatility of oxazine derivatives in synthetic organic chemistry, serving as intermediates for the synthesis of complex molecules with potential applications in drug development and materials science (Sukhorukov et al., 2008).

Optoelectronic Materials

The synthesis and characterization of pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives, as conducted by Wang et al. (2006), reveal the potential of oxadiazole and related oxazine derivatives in the development of molecular wires and optoelectronic materials. These compounds exhibit interesting redox, structural, and optoelectronic properties, indicating their utility in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells (Wang et al., 2006).

Synthesis of Heterocyclic Derivatives

The palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes, researched by Bacchi et al. (2005), showcases the synthetic utility of oxazine derivatives in constructing a variety of heterocyclic structures, including tetrahydrofuran, dioxolane, and oxazoline derivatives. Such methodologies expand the toolbox of synthetic organic chemists, allowing for the efficient synthesis of complex heterocyclic compounds that could have pharmaceutical and materials science applications (Bacchi et al., 2005).